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Compound of Interest

Compound Name:
tert-Butyl 3-aminopropanoate

hydrochloride

Cat. No.: B555159 Get Quote

Essential Safety and Handling Guide for tert-
Butyl 3-aminopropanoate hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemicals is paramount. This guide provides immediate safety, operational, and

disposal information for tert-Butyl 3-aminopropanoate hydrochloride (CAS: 58620-93-2), a

compound that requires careful management in a laboratory setting.

Chemical and Physical Properties

Property Value Source

Molecular Formula C7H16ClNO2 [1]

Molecular Weight 181.66 g/mol [1][2]

Synonyms

H-beta-Ala-OtBu.HCl, beta-

Alanine tert-butyl ester

hydrochloride

[1]

Appearance Solid (form not specified)
General laboratory chemical

knowledge

Storage Temperature -20°C [3]
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Hazard Identification and Personal Protective
Equipment (PPE)
tert-Butyl 3-aminopropanoate hydrochloride is classified as an irritant, with the potential to

cause skin, eye, and respiratory irritation.[1][4] Adherence to proper PPE protocols is

mandatory to ensure personal safety.

Required Personal Protective Equipment

Protection Type Specification Rationale

Hand Protection
Chemical-impermeable gloves

(e.g., nitrile rubber)

To prevent skin contact and

irritation.[5]

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for larger quantities or

when there is a splash hazard.

To protect eyes from dust

particles and splashes, which

can cause serious irritation.[4]

[6]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

To minimize skin exposure.[4]

[6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH/MSHA approved

respirator should be used.

To prevent inhalation of dust,

which may cause respiratory

tract irritation.[4][5]

Operational and Handling Protocols
Engineering Controls:

Work in a well-ventilated area.[4]

For procedures that may generate dust, use a chemical fume hood.[7][8]

Emergency eye wash stations and safety showers should be readily accessible.[9]
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Handling Procedures:

Avoid all personal contact, including inhalation.[6]

Wear all prescribed personal protective equipment.[4][5]

Avoid generating dust.

Wash hands thoroughly after handling.[4][6]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][6]

Long-term storage at -20°C is recommended.[3]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical

advice/attention.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention if irritation

persists.[4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][5]

Spill and Disposal Plan
In the event of a spill, follow a structured response to mitigate hazards and ensure proper

cleanup.

Chemical Spill Response Workflow

Immediate Actions Assessment Cleanup Procedure Disposal

Evacuate Spill Area Alert Others & Supervisor Isolate the Area Assess the Spill
(Size & Hazard) Don Appropriate PPE Contain the Spill

(Use inert absorbent material)
Collect Material

(Sweep or vacuum) Place in Labeled Waste Container Decontaminate Spill Area Dispose of Waste
(Follow institutional & local regulations)

Click to download full resolution via product page
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Caption: Logical workflow for handling a chemical spill.

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.[4]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[4] It is crucial to consult with your institution's environmental health and

safety department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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